3,4-Dihydropyrido[2,1-c][1,2,4]thiadiazine-7-carboxylic acid 2,2-dioxide

• IUPAC Name: 2,2-dioxo-3,4-dihydropyrido[2,1-c][1,2,4]thiadiazine-7-carboxylic acid
• InChI: InChI=1S/C8H8N2O4S/c11-8(12)6-1-2-7-9-15(13,14)4-3-10(7)5-6/h1-2,5H,3-4H2,(H,11,12)
• InChI Key: OZWPMPRZFXTVMX-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)N=C2N1C=C(C=C2)C(=O)O
• Molecular Formula: C8H8N2O4S
• DSSTOX Substance ID: DTXSID301140923
• Molecular Weight: 228.23 g/mol
• CAS RN: 852296-86-7

Description

This compound, also known as 3,4-Dihydropyrido[2,1-c][1,2,4]thiadiazine-7-carboxylic acid 2,2-dioxide, has a molecular weight of 228.23. It is used for research purposes.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It has a predicted melting point of 164.60°C and a predicted boiling point of approximately 403.9°C at 760 mmHg. The predicted density is approximately 1.7 g/cm³ and the predicted refractive index is n20D 1.71.

Scientific Research Applications

Anticancer Activity

A novel series of derivatives, structurally related to 3,4-Dihydropyrido[2,1-c][1,2,4]thiadiazine-7-carboxylic acid 2,2-dioxide, has shown potential anticancer activity. For instance, pyrido[4,3-e][1,2,4]triazino[3,2-c][1,2,4]thiadiazine 6,6-dioxides exhibited reasonable or moderate anticancer activity against human cancer cell lines, including HCT-116, MCF-7, and HeLa. The structures of these compounds were confirmed through NMR and MS spectrometry, suggesting the significance of the core structure in anticancer research (J. Sławiński et al., 2015).

Aromatase Inhibition

In the realm of endocrine research, derivatives of 3,4-Dihydropyrido[2,1-c][1,2,4]thiadiazine have been synthesized and evaluated for their potential as aromatase inhibitors. These compounds, especially new functionalised 3,4-dihydropyrimido[2,1-b][1,3,5]thiadiazine-6,8-(2H,7H)-dione and [1,2,4]triazolo[4,3-a]pyrimidine-5,7-(1H,6H)-dione derivatives, showed promising results in comparison to letrozole, a known non-steroidal aromatase inhibitor. Such findings highlight the utility of this chemical framework in developing new treatments for conditions influenced by steroid hormone synthesis (S. M. Gomha et al., 2015).

Aldose Reductase Inhibition

A series of pyrido[2,3-e]-[1,2,4]-thiadiazine 1,1-dioxide acetic acid derivatives, related to the core structure of interest, were synthesized and found to be potent inhibitors of aldose reductase (ALR2). These inhibitors are crucial in the management of diabetic complications, highlighting the therapeutic potential of the 3,4-Dihydropyrido[2,1-c][1,2,4]thiadiazine framework. Compound 7d, in particular, demonstrated significant inhibition activity, underscoring the importance of the N2-benzyl and N4-acetic acid groups for potent activity (Xin Chen et al., 2011).

Future Directions

The future directions for the use and study of this compound are not specified in the search results. As it is used for research purposes, it’s likely that its future applications will depend on the outcomes of ongoing and future studies.

Mechanism of Action

Target of Action

Similar compounds are known to target atp-sensitive potassium channels .

Mode of Action

Compounds with similar structures are known to act as atp-sensitive potassium channel openers . This means they bind to these channels and induce a conformational change that allows potassium ions to flow through the channel.

Biochemical Pathways

The opening of atp-sensitive potassium channels can have several downstream effects, including the regulation of insulin release .